Cas no 61-68-7 (Mefenamic acid)

• Product Name: Mefenamic acid
• CAS No: 61-68-7
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD00051721
• CID: 33776
• PubChem ID: 87558870
• Update Time: 2026-05-14

Mefenamic acid Chemical and Physical Properties

Names and Identifiers

• 2-((2,3-Dimethylphenyl)amino)benzoic acid
• o-(N,N-2,3-Dimethylphenyl) Amino Benzoic Acid
• N-[(2,3-DIMETHYLPHENYL)AMINO]BENZOIC ACID
• N-(2,3-DIMETHYLPHENYL)ANTHRANILIC ACID
• n-(2,3-xylyl)anthranilic acid
• 2-((2,3-dimethyl(phenyl)amino)-benzoicaci
• 2-((2,3-dimethylphenyl)amino)-benzoicaci
• 2-(2,3-Dimethylanilino)benzoic acid
• 2’,3’-dimethyl-2-diphenylaminecarboxylicaci
• 2-Diphenylaminecarboxylic acid, 2',3'-dimethyl-
• Mefenamic Acid
• 2-[(2,3-Dimethylphenyl)amino]benzoic acid
• 2-(2,3-Dimethylphenylamino)benzoic Acid
• 2-(2,3-Xylidino)benzoic Acid
• 甲灭酸
• Ponstel
• Ponstan
• Mephenamic acid
• Parkemed
• Coslan
• Ponalar
• Mefacit
• Methenamic acid
• Mephenaminic acid
• Tanston
• Vialidon
• Lysalgo
• Bonabol
• Bafameritin-M
• Tamany Bonsan
• Acide mefenamique
• Mefenaminsaeure
• Ponstan forte
• Pontal
• Namphen
• Mefanamic acid
• Bafhameritin-M
• Ponstil
• Ponstyl
• Mefenacid
• Acido mefenamico
• Acidum mefenamicum
• HL 1
• Mefedolo
• Mycasaal
• N-2,3-Xylylanthra
• Mefenamic acid

• MDL： MFCD00051721
• Inchi： 1S/C15H15NO2/c1-10-6-5-9-13(11(10)2)16-14-8-4-3-7-12(14)15(17)18/h3-9,16H,1-2H3,(H,17,18)
• InChI Key： HYYBABOKPJLUIN-UHFFFAOYSA-N
• SMILES： O([H])C(C1=C([H])C([H])=C([H])C([H])=C1N([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 241.11000
• Monoisotopic Mass: 241.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 5.1
• Topological Polar Surface Area: 49.3

Experimental Properties

• Color/Form: Powder
• Density: 1.203
• Melting Point: 230°C(lit.)
• Boiling Point: 398.8°C at 760 mmHg
• Flash Point: 195 °C
• Refractive Index: 1.639
• Water Partition Coefficient: It is soluble in acetone, chloroform, dichloromethane, methanol. Insoluble in water.
• PSA: 49.33000
• LogP: 3.81820
• Merck: 5798
• pka: 4.2(at 25℃)

Mefenamic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P201-P202-P260-P263-P264-P270-P280-P301+P312+P330-P308+P311-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S36/37
• RTECS：CB4550000
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S22;S36/37
• Toxicity：LD50 orally in mice, rats: 630, 790 mg/kg (Jahn, Adrian)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Mefenamic acid

Mefenamic Acid (CAS No. 61-68-7): A Comprehensive Overview of Its Pharmacological Applications and Recent Research Developments

Mefenamic acid, chemically known as CAS No. 61-68-7, is a well-established nonsteroidal anti-inflammatory drug (NSAID) that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, belonging to the arylacetic acid class, exhibits potent anti-inflammatory, analgesic, and antipyretic properties, making it a cornerstone in the management of various inflammatory and painful conditions. The pharmacological profile of mefenamic acid has been extensively studied, and its mechanism of action involves the inhibition of cyclooxygenase (COX) enzymes, thereby reducing prostaglandin synthesis.

The therapeutic applications of Mefenamic acid are diverse, with its primary use being in the treatment of menstrual cramps and dysmenorrhea. Beyond this, it has also been employed in managing postoperative pain, musculoskeletal disorders, and certain types of headaches. The drug's efficacy and relatively low incidence of gastrointestinal side effects compared to other NSAIDs have made it a preferred choice for many clinicians. Additionally, recent studies have explored its potential role in neuroprotective therapies and in mitigating certain inflammatory diseases.

Recent research endeavors have delved into the molecular mechanisms by which Mefenamic acid exerts its therapeutic effects. Studies have highlighted its ability to modulate not only COX enzymes but also other inflammatory pathways such as the nuclear factor kappa B (NF-κB) pathway. This dual action contributes to its robust anti-inflammatory properties. Furthermore, investigations into its pharmacokinetics have revealed that mefenamic acid undergoes extensive metabolism in the liver, with glucuronidation being the primary metabolic route. Understanding these metabolic pathways is crucial for optimizing dosing regimens and minimizing potential drug-drug interactions.

The safety profile of Mefenamic acid has been a subject of rigorous evaluation. While generally well-tolerated, it is important to note that like all NSAIDs, it carries risks of gastrointestinal adverse effects, including dyspepsia, nausea, and gastrointestinal bleeding. These risks are higher in patients with pre-existing gastrointestinal disorders or those on concurrent anticoagulant therapy. To mitigate these risks, combination therapies involving protective agents such as proton pump inhibitors (PPIs) have been explored. Recent clinical trials have demonstrated that such combinations can significantly reduce the incidence of gastrointestinal complications without compromising the therapeutic efficacy of mefenamic acid.

Advancements in drug delivery systems have also contributed to enhancing the therapeutic potential of Mefenamic acid. Novel formulations such as extended-release tablets and transdermal patches aim to provide more sustained pain relief with fewer dosing frequencies. These formulations not only improve patient compliance but also reduce peak plasma concentrations, thereby minimizing side effects. Additionally, research into targeted drug delivery systems has opened up avenues for localized treatment of inflammatory conditions using mefenamic acid.

The intersection of mefenamic acid with emerging fields such as precision medicine has sparked considerable interest. Genetic and molecular profiling of patients could potentially identify subgroups who would benefit most from Mefenamic acid therapy while minimizing adverse effects. For instance, variations in COX enzyme expression or function could influence individual responses to the drug. Such insights could pave the way for personalized treatment strategies tailored to each patient's unique pharmacogenetic profile.

In conclusion, Mefenamic acid (CAS No. 61-68-7) remains a vital pharmacological agent with broad therapeutic applications. Its multifaceted mechanism of action, combined with ongoing research into novel formulations and personalized medicine approaches, underscores its enduring relevance in modern therapeutics. As our understanding of inflammatory pathways continues to evolve, so too will our appreciation for the diverse applications and potential benefits of this remarkable compound.